2-chloro-N-[2-(4-methylanilino)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[2-(4-methylanilino)phenyl]benzamide
• InChI: InChI=1S/C20H17ClN2O/c1-14-10-12-15(13-11-14)22-18-8-4-5-9-19(18)23-20(24)16-6-2-3-7-17(16)21/h2-13,22H,1H3,(H,23,24)
• InChI Key: QXYCFWHZBWMBES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H17ClN2O
• Molecular Weight: 336.8 g/mol

Description

2-chloro-N-[2-(4-methylanilino)phenyl]benzamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase, a protein that plays a key role in cell division. Aurora A kinase is overexpressed in many types of cancer, making it an attractive target for cancer treatment. MLN8054 has been extensively studied for its potential as an anti-cancer drug.

Mechanism of Action

2-chloro-N-[2-(4-methylanilino)phenyl]benzamide inhibits the activity of Aurora A kinase, which is involved in the regulation of cell division. Specifically, Aurora A kinase plays a key role in the formation and function of the mitotic spindle, a structure that helps separate chromosomes during cell division. By inhibiting Aurora A kinase, this compound disrupts the formation and function of the mitotic spindle, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit tumor growth in animal models of cancer. However, this compound has also been shown to have some toxic effects on normal cells, such as bone marrow cells.

Advantages and Limitations for Lab Experiments

2-chloro-N-[2-(4-methylanilino)phenyl]benzamide is a potent and specific inhibitor of Aurora A kinase, making it a valuable tool for studying the role of Aurora A kinase in cell division and cancer. However, its toxicity to normal cells can limit its use in some experiments.

Future Directions

Future research on 2-chloro-N-[2-(4-methylanilino)phenyl]benzamide could focus on several areas, including the development of more potent and selective inhibitors of Aurora A kinase, the identification of biomarkers that can predict response to this compound, and the investigation of combination therapies that include this compound and other anti-cancer drugs. In addition, further studies are needed to better understand the toxic effects of this compound on normal cells and to develop strategies to minimize these effects.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(4-methylanilino)phenyl]benzamide involves several steps, including the reaction of 2-chlorobenzoyl chloride with 2-(4-methylanilino)aniline to form this compound. The compound is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-chloro-N-[2-(4-methylanilino)phenyl]benzamide has been extensively studied for its potential as an anti-cancer drug. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to enhance the effectiveness of other anti-cancer drugs, such as paclitaxel and cisplatin.